Cas no 2171489-94-2 (4-{(2-ethylcyclopropyl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-{(2-ethylcyclopropyl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171489-94-2
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5951510
• PubChem ID: 165544689
• Update Time: 2025-11-01

4-{(2-ethylcyclopropyl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{(2-ethylcyclopropyl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 2171489-94-2
• 4-{[(2-ethylcyclopropyl)methyl]carbamoyl}-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1513512

• Inchi： 1S/C26H30N2O5/c1-2-16-13-17(16)14-27-25(31)23(11-12-24(29)30)28-26(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-23H,2,11-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： GRPZTXWAWHDOFH-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC1CC1CC

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 4-{(2-ethylcyclopropyl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Introduction to 4-{(2-ethylcyclopropyl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic Acid (CAS No. 2171489-94-2)

4-{(2-ethylcyclopropyl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, identified by its CAS number 2171489-94-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a 4-(2-ethylcyclopropyl)methylcarbamoyl moiety and a 4-((9H-fluoren-9-yl)methoxycarbonyl)amino group. Such structural features not only contribute to its unique chemical properties but also open up diverse possibilities for its application in medicinal chemistry.

The 4-(2-ethylcyclopropyl)methylcarbamoyl group is particularly noteworthy due to its ability to interact with biological targets in a manner that can modulate physiological processes. This moiety has been explored in various drug candidates, where its steric and electronic properties play a crucial role in determining the compound's binding affinity and selectivity. The presence of the 2-ethylcyclopropyl substituent introduces a specific conformational flexibility, which can be exploited to optimize pharmacokinetic profiles.

In contrast, the 4-((9H-fluoren-9-yl)methoxycarbonyl)amino group adds another layer of complexity to the molecule. The fluroenyl moiety is known for its stability and ability to enhance the solubility of drug candidates, making it a popular choice in the design of bioactive molecules. The methoxycarbonyl group further contributes to the compound's functionality by serving as a protecting group or participating in hydrogen bonding interactions within biological systems.

The overall structure of 4-{(2-ethylcyclopropyl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid suggests potential applications in the development of novel therapeutic agents. Its bifunctional nature, combining both carbamoyl and amino functionalities, makes it a versatile building block for further chemical modifications. These modifications can be tailored to target specific biological pathways, thereby enhancing the compound's therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with high accuracy. By leveraging molecular docking simulations, scientists can identify key interactions between this compound and potential biological targets, such as enzymes or receptors. This approach has been instrumental in guiding the design of next-generation drug candidates with improved pharmacological properties.

The synthesis of 4-{(2-ethylcyclopropyl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid presents unique challenges due to its intricate structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as multi-step organic synthesis, coupled with advanced purification methods, have enabled chemists to produce high-purity samples suitable for further characterization and biological testing.

In terms of biological activity, preliminary studies suggest that this compound exhibits promising properties as an inhibitor of certain enzymes involved in inflammatory pathways. The combination of structural features from both the carbamoyl and fluroenyl moieties may contribute to its ability to modulate these pathways effectively. Further research is warranted to fully elucidate its mechanism of action and potential therapeutic applications.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs on the market today are derived from natural products or inspired by their structural motifs. The complex architecture of 4-{(2-ethylcyclopropyl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid aligns well with this trend, suggesting that it may be derived from or mimic natural product structures.

The fluroenyl group, in particular, is often found in natural products and has been shown to enhance bioactivity through various mechanisms. Its stability under physiological conditions makes it an attractive component for drug design. Additionally, the presence of multiple functional groups allows for diverse chemical modifications, enabling researchers to fine-tune the compound's properties for specific applications.

The growing interest in targeted therapy has driven the development of small molecule inhibitors that selectively modulate disease-causing pathways. 4-{(2-ethylcyclopropyl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid holds promise as a lead compound for such therapies due to its unique structural features and predicted biological activity. Further preclinical studies are needed to validate these predictions and explore potential clinical applications.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are designed and evaluated. These technologies can predict molecular properties, identify potential targets, and even suggest synthetic routes with remarkable accuracy. The application of these tools to compounds like 4-{(2-ethylcyclopropyl)methylcarbamoyl}-4-({(9H-fluoren-9-ylmethoxycarbonyl}amino)butanoic acid has accelerated the pace at which novel drug candidates are developed.

In conclusion, 4-{(2-ethylcyclopropyl)methylcarbamoyl}-4-{((9H-fluoren)-9-ylmethoxycarbonylamino)butanoic acid (CAS No. 2171489{94}2) represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifunctional nature. Its potential applications as a therapeutic agent are vast, ranging from anti-inflammatory treatments to more specialized therapies targeting specific diseases. Continued research into this compound will undoubtedly yield valuable insights into its pharmacological properties and contribute to the development of novel treatments for various medical conditions.